![molecular formula C12H10N4OS B2933903 2-(2-Thienyl)benzimidazole-6-carboxamidoxime CAS No. 1421266-67-2](/img/structure/B2933903.png)
2-(2-Thienyl)benzimidazole-6-carboxamidoxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(2-Thienyl)benzimidazole-6-carboxamidoxime” is a chemical compound with the linear formula C12H10N4OS . It’s related to “2-(2-Thienyl)benzimidazole-6-carboxylic acid”, which has the empirical formula C12H8N2O2S .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C12H10N4OS .Scientific Research Applications
Antiproliferative and DNA Binding Properties
2-(2-Thienyl)benzimidazole derivatives have shown significant potential in antiproliferative activities, particularly against cancer cell lines. A study by Cindrić et al. (2017) demonstrated that benzimidazole and benzothiazole derivatives exhibit moderate antiproliferative activity and strong DNA binding properties. These compounds showed selective activity against certain cancer cells, such as HeLa cells, and were found to bind effectively to DNA, suggesting potential applications in cancer therapy (Cindrić et al., 2017).
Tautomerism Studies
Benzimidazoles containing furyl and thienyl substituents, including 2-(2-Thienyl)benzimidazole derivatives, exhibit interesting tautomerism behaviors. A study by Lee et al. (1996) explored the tautomerism of these compounds, finding that they show intermolecular relay of protons in certain solutions. This characteristic might be crucial for understanding their chemical behavior and applications in various scientific research fields (Lee, Jeoung, & Lee, 1996).
Role in Inhibiting DNA Repair Enzymes
2-Aryl-1H-benzimidazole-4-carboxamides, a class that includes 2-(2-Thienyl)benzimidazole-6-carboxamidoxime, are identified as potent inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). White et al. (2000) explored the potential of these compounds as resistance-modifying agents in cancer chemotherapy. Their findings suggest these compounds could enhance the effectiveness of certain cancer treatments (White et al., 2000).
Antimicrobial Activity
The antimicrobial properties of benzimidazole derivatives, including this compound, have been studied. Vlasov et al. (2021) synthesized and tested various derivatives for their antimicrobial activity against Gram-positive and Gram-negative bacteria and the Candida albicans fungal strain. Their research indicates potential applications of these compounds in developing new antibacterial agents (Vlasov et al., 2021).
Properties
IUPAC Name |
N'-hydroxy-2-thiophen-2-yl-3H-benzimidazole-5-carboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4OS/c13-11(16-17)7-3-4-8-9(6-7)15-12(14-8)10-2-1-5-18-10/h1-6,17H,(H2,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQUFVFXSOCRSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(N2)C=C(C=C3)C(=NO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)C2=NC3=C(N2)C=C(C=C3)/C(=N/O)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.